COPPER(I)SULPHITE,MONOHYDRATE
Description
Copper(I) sulphite monohydrate (chemical formula: Cu₂SO₃·H₂O) is a copper(I) salt derived from sulphurous acid (H₂SO₃). It contains copper in the +1 oxidation state, coordinated by sulphite ions (SO₃²⁻) and one water molecule of crystallization. Copper(I) compounds are generally less common than copper(II) derivatives due to the instability of Cu⁺ in aqueous solutions under oxidizing conditions .
Properties
CAS No. |
10294-49-2 |
|---|---|
Molecular Formula |
C17H12 |
Synonyms |
COPPER(I)SULPHITE,MONOHYDRATE |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Copper Compounds
The following analysis compares Copper(I) sulphite monohydrate with structurally or functionally related copper compounds, leveraging data from the provided evidence.
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)
- Formula & Structure : Contains Cu²⁺ ions, sulfate (SO₄²⁻), and five water molecules .
- Solubility : Highly soluble in water (148 g/100 mL at 20°C) .
- Uses : Widely employed as a laboratory reagent, fungicide, and in electroplating .
- Toxicity : Oral LD₅₀ (rat) = 710 mg/kg; causes gastrointestinal distress and systemic toxicity .
Copper(II) Acetate Monohydrate (Cu(CH₃COO)₂·H₂O)
- Formula & Structure : Cu²⁺ with acetate ligands and one water molecule .
- Solubility: Soluble in water and ethanol .
- Toxicity : Moderate toxicity (oral LD₅₀ in rats = 710 mg/kg); hazardous upon ingestion or intraperitoneal exposure .
Copper(I) Triphenylphosphine Complexes
- Structure : Copper(I) coordinated by triphenylphosphine (PPh₃) and ethylpyridine ligands, forming stable complexes .
- Stability: Cu⁺ complexes are less prone to oxidation in non-aqueous environments .
- Applications : Used in catalysis and materials science due to their redox activity .
Copper(II) Sulphide (CuS)
- Formula & Structure : Contains Cu²⁺ and sulphide (S²⁻) ions .
- Uses : Semiconductor material and in photovoltaic applications .
- Solubility : Insoluble in water but reacts with acids .
Data Table: Comparative Properties
Key Research Findings
Oxidation State Stability : Copper(I) compounds (e.g., triphenylphosphine complexes) are stabilized by strong π-acceptor ligands, while copper(II) derivatives dominate in aqueous systems due to Cu⁺ disproportionation .
Hydration Effects: Monohydrate forms (e.g., Cu(II) acetate) exhibit distinct crystallographic properties compared to pentahydrates (e.g., CuSO₄·5H₂O), influencing solubility and reactivity .
Toxicity Trends : Copper(II) compounds generally show higher acute toxicity than copper(I) derivatives, likely due to stronger oxidative stress .
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